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Compound of Interest

Compound Name: Strontium acetate

Cat. No.: B1198276

Essential Safety and Handling Guide for Strontium
Acetate

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with strontium acetate. Adherence to these protocols is vital for
ensuring personal safety and maintaining a secure research environment.

Strontium acetate (Sr(CH3COO)z) is a chemical compound that, while not classified as
hazardous under GHS (Globally Harmonized System), requires careful handling to mitigate
potential risks such as irritation to the skin, eyes, and respiratory tract.[1][2][3][4]

Chemical and Physical Properties

A summary of key quantitative data for strontium acetate is presented below.
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Property Value

Molecular Formula Sr(CH3COO)z2 / CaHsO4Sr[3][4]
Molecular Weight ~205.71 g/mol [1]

Appearance White powder or crystals[1]

pH (1% solution) 7.0 -9.0[1]

Solubility Soluble in water[1]
Occupational Exposure Limits Not established[5][6]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling strontium acetate to
prevent direct contact and inhalation of dust particles.

o Eye and Face Protection: Wear tightly fitting safety goggles or safety glasses with side
shields conforming to EN 166 (EU) or NIOSH (US) standards.[5][6] Contact lenses should
not be worn when handling this chemical.[2]

e Skin Protection:

o Gloves: Neoprene or nitrile rubber gloves are recommended for hand protection.[2] Always
inspect gloves for integrity before use.[6]

o Protective Clothing: A lab coat or other suitable protective clothing should be worn to
prevent skin contact.[1][3]

» Respiratory Protection: If handling procedures are likely to generate dust or if ventilation is
inadequate, a NIOSH-approved particulate respirator should be worn.[2][3][5]

Operational Plan: Handling and Storage Protocols

Safe Handling:

o Ventilation: Always handle strontium acetate in a well-ventilated area.[1][5] Use a local
exhaust ventilation system (fume hood) to minimize dust exposure.[2][3]
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e Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes and
inhalation of dust.[1][2]

» Hygiene Practices: Wash hands thoroughly with soap and water after handling.[2] Do not
eat, drink, or smoke in the laboratory area where the chemical is being used.[6]

e Equipment: Use non-sparking tools and ensure all equipment is properly grounded to
prevent electrostatic discharge.[5]

Storage:

» Container: Store in the original, tightly closed container in a dry, cool, and well-ventilated
place.[1][3][5]

» Conditions to Avoid: Keep away from heat, sources of ignition, and incompatible materials
such as strong oxidizing agents.[3][7]

o Segregation: Store separately from foodstuffs and other incompatible chemicals.[5]

Emergency and Disposal Procedures

Accidental Release or Spill:

o Evacuate and Ventilate: Evacuate unnecessary personnel and ensure the area is well-
ventilated.[1][2]

» Control Dust: Avoid actions that could generate dust.[5]
o Containment: Wearing appropriate PPE, contain the spill.[2]

o Clean-up: Carefully sweep or shovel the spilled solid material into a designated, labeled
waste container.[2][3][8]

o Decontamination: Clean the spill surface with water and dispose of the contaminated
cleaning materials in the same waste container.[1][3]

e Prevention: Prevent spilled material from entering drains or public waterways.[1][2][5]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://ammol.org/strontiumacetate-safetydatasheet.html
https://www.gelest.com/wp-content/uploads/CXSR010_STRONTIUM-ACETATE-hemihydrate_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/CXSR010_STRONTIUM-ACETATE-hemihydrate_GHS-US_English-US.pdf
https://www.fishersci.fi/store/msds?partNumber=11362088&countryCode=FI&language=en
https://www.echemi.com/sds/strontiumacetate-pid_Seven43483.html
https://ammol.org/strontiumacetate-safetydatasheet.html
https://www.oxfordlabfinechem.com/msds/(S-08575)STRONTIUM%20ACETATE%2099.5.pdf
https://www.echemi.com/sds/strontiumacetate-pid_Seven43483.html
https://www.oxfordlabfinechem.com/msds/(S-08575)STRONTIUM%20ACETATE%2099.5.pdf
https://www.carlroth.com/medias/SDB-9513-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDE1MjF8YXBwbGljYXRpb24vcGRmfGFHRTBMMmhtTlM4NU1UYzRORFExTWpnek16VTRMMU5FUWw4NU5URXpYMGRDWDBWT0xuQmtaZ3xkMGY0OWZkZDg4ZjU2Yzk1MmZmOGE4NDU1NjM5NWNmZTk5ZTc4NjA3MWEwNDkyY2IzNGJmMTNkYTJkMzc5MjY0
https://www.echemi.com/sds/strontiumacetate-pid_Seven43483.html
https://ammol.org/strontiumacetate-safetydatasheet.html
https://www.gelest.com/wp-content/uploads/CXSR010_STRONTIUM-ACETATE-hemihydrate_GHS-US_English-US.pdf
https://www.echemi.com/sds/strontiumacetate-pid_Seven43483.html
https://www.gelest.com/wp-content/uploads/CXSR010_STRONTIUM-ACETATE-hemihydrate_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/CXSR010_STRONTIUM-ACETATE-hemihydrate_GHS-US_English-US.pdf
https://www.oxfordlabfinechem.com/msds/(S-08575)STRONTIUM%20ACETATE%2099.5.pdf
https://www.anmol.org/strontiumacetateSDS.html
https://ammol.org/strontiumacetate-safetydatasheet.html
https://www.oxfordlabfinechem.com/msds/(S-08575)STRONTIUM%20ACETATE%2099.5.pdf
https://ammol.org/strontiumacetate-safetydatasheet.html
https://www.gelest.com/wp-content/uploads/CXSR010_STRONTIUM-ACETATE-hemihydrate_GHS-US_English-US.pdf
https://www.echemi.com/sds/strontiumacetate-pid_Seven43483.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present.[1][5] If irritation persists, seek medical attention.[1][2]

o Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water.[1][2]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical advice if symptoms persist.[1][3][5]

¢ Ingestion: Rinse the mouth thoroughly with water. Do not induce vomiting.[3][5] Seek
immediate medical attention if large quantities are ingested.[3]

Fire Safety:

o Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam to extinguish a fire.[2][3][5]

e Hazards: The product is combustible at high temperatures and may produce irritating fumes
or toxic gases (carbon oxides, strontium oxides) in a fire.[1][2][3][8]

» Firefighter Protection: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective clothing.[1][2][5]

Waste Disposal Plan:

o Containerize Waste: Collect all waste material (spilled product, contaminated cleaning
supplies) in a suitable, clearly labeled, and closed container.

o Follow Regulations: All chemical waste must be disposed of in accordance with federal,
state, and local environmental regulations.[3][8] Do not mix with other waste.

o Disposal Method: The material can be sent to a licensed chemical destruction facility or
disposed of via controlled incineration.[5] Do not dispose of it in the sewer system or regular
trash.[5]
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o Empty Containers: Handle uncleaned, empty containers in the same manner as the product

itself.

Workflow for Handling Strontium Acetate

The diagram below illustrates the standard operating procedure for the safe handling and

disposal of strontium acetate.
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Waste Collection
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First Aid
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Procedure Complete

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Strontium Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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